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Compound of Interest

Compound Name: Ammonium dichromate

Cat. No.: B147842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

ammonium dichromate as a catalyst in specific organic synthesis applications. The following

sections outline its use in the oxidation of alcohols and the oxidative coupling of thiols,

supported by quantitative data and step-by-step methodologies.

Oxidation of Alcohols to Carbonyl Compounds
Ammonium dichromate, in the presence of magnesium bisulfate (Mg(HSO₄)₂) and wet silica

gel (SiO₂), serves as an efficient and mild oxidizing agent for the conversion of various alcohols

to their corresponding aldehydes and ketones. This method is effective both in solution (n-

hexane) and under solvent-free conditions, with the latter often providing faster reaction times.

Quantitative Data Summary
The following table summarizes the reaction times and yields for the oxidation of a variety of

alcohols using ammonium dichromate under both solvent-free and solution conditions at

room temperature.
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Entry
Substrate
(Alcohol)

Product

Time
(Solvent-
Free)
(min)

Yield
(Solvent-
Free) (%)

Time (n-
hexane)
(min)

Yield (n-
hexane)
(%)

1
Benzyl

alcohol

Benzaldeh

yde
10 98 20 95

2

4-

Methylbenz

yl alcohol

4-

Methylbenz

aldehyde

15 95 25 92

3

4-

Methoxybe

nzyl

alcohol

4-

Methoxybe

nzaldehyd

e

10 96 20 94

4

4-

Nitrobenzyl

alcohol

4-

Nitrobenzal

dehyde

20 92 30 90

5

4-

Chlorobenz

yl alcohol

4-

Chlorobenz

aldehyde

15 94 25 91

6

2,4-

Dichlorobe

nzyl

alcohol

2,4-

Dichlorobe

nzaldehyd

e

20 93 30 90

7
Diphenylm

ethanol

Benzophen

one
15 95 25 92

8

1-

Phenyletha

nol

Acetophen

one
20 92 30 90

9
Cyclohexa

nol

Cyclohexa

none
30 90 45 88

10 2-Heptanol
2-

Heptanone
40 88 60 85
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Experimental Protocols
a) General Procedure for Solvent-Free Oxidation of Alcohols

Materials:

Ammonium dichromate ((NH₄)₂Cr₂O₇)

Magnesium bisulfate (Mg(HSO₄)₂)

Wet silica gel (SiO₂) (50% w/w water)

Substrate (alcohol)

Mortar and pestle

Reaction vessel (e.g., round-bottom flask)

Magnetic stirrer (optional)

Ethyl acetate (for work-up)

Silica gel for column chromatography

Procedure:

In a mortar, thoroughly grind a mixture of ammonium dichromate (1 mmol), magnesium

bisulfate (1 mmol), and wet silica gel (1 g).

Add the alcohol (1 mmol) to the ground mixture.

Continue to grind the mixture at room temperature for the time specified in the data table.

Alternatively, the mixture can be stirred in a round-bottom flask.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, add ethyl acetate (20 mL) to the reaction mixture and stir for 5 minutes.

Filter the mixture through a short pad of silica gel.
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Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using an appropriate

eluent system (e.g., hexane/ethyl acetate).

b) General Procedure for Oxidation of Alcohols in n-Hexane

Materials:

Ammonium dichromate ((NH₄)₂Cr₂O₇)

Magnesium bisulfate (Mg(HSO₄)₂)

Wet silica gel (SiO₂) (50% w/w water)

Substrate (alcohol)

n-Hexane

Reaction vessel (e.g., round-bottom flask) with a magnetic stirrer

Ethyl acetate (for work-up)

Silica gel for column chromatography

Procedure:

To a stirred mixture of ammonium dichromate (1 mmol), magnesium bisulfate (1 mmol),

and wet silica gel (1 g) in n-hexane (10 mL), add the alcohol (1 mmol).

Stir the reaction mixture vigorously at room temperature for the time specified in the data

table.

Monitor the reaction progress by TLC.

Upon completion, filter the reaction mixture through a short pad of silica gel.

Wash the silica gel pad with ethyl acetate (2 x 10 mL).
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Combine the organic filtrates and evaporate the solvent under reduced pressure to yield

the crude product.

Purify the crude product by column chromatography on silica gel.

Workflow Diagram
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Caption: General workflow for the oxidation of alcohols using ammonium dichromate.

Oxidative Coupling of Thiols to Disulfides
Ammonium dichromate, in the presence of magnesium bisulfate and wet silica gel, also

facilitates the efficient oxidative coupling of thiols to their corresponding disulfides. This reaction

is typically performed under solvent-free conditions at room temperature.

Quantitative Data Summary
The following table presents data for the oxidative coupling of various thiols to disulfides.
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Entry
Substrate
(Thiol)

Product
(Disulfide)

Time (min) Yield (%)

1 Thiophenol
Diphenyl

disulfide
5 98

2
4-

Methylthiophenol

Di-p-tolyl

disulfide
7 96

3
4-

Chlorothiophenol

Bis(4-

chlorophenyl)

disulfide

8 95

4
Benzyl

mercaptan

Dibenzyl

disulfide
10 94

5 1-Butanethiol Dibutyl disulfide 15 92

6 Cyclohexanethiol
Dicyclohexyl

disulfide
20 90

Experimental Protocol
General Procedure for Solvent-Free Oxidative Coupling of Thiols

Materials:

Ammonium dichromate ((NH₄)₂Cr₂O₇)

Magnesium bisulfate (Mg(HSO₄)₂)

Wet silica gel (SiO₂) (50% w/w water)

Substrate (thiol)

Mortar and pestle

Reaction vessel (e.g., round-bottom flask)

Magnetic stirrer (optional)
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Diethyl ether (for work-up)

Silica gel for column chromatography

Procedure:

In a mortar, create a homogeneous mixture by grinding ammonium dichromate (1

mmol), magnesium bisulfate (1 mmol), and wet silica gel (1 g).

Add the thiol (2 mmol) to this mixture.

Continue grinding the reaction mixture at room temperature for the duration specified in

the data table. Alternatively, the mixture can be stirred.

Monitor the reaction's progress via TLC.

Upon completion, add diethyl ether (20 mL) and stir for 5 minutes.

Filter the mixture through a short column of silica gel.

Evaporate the solvent from the filtrate to obtain the crude disulfide.

If necessary, purify the product by column chromatography on silica gel.

Reaction Scheme Diagram
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Caption: Oxidative coupling of thiols to disulfides.

To cite this document: BenchChem. [Application Notes and Protocols: Ammonium
Dichromate as a Catalyst in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b147842#ammonium-dichromate-as-a-catalyst-in-
organic-synthesis-specific-examples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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